Cas no 2138568-69-9 (3-(Morpholin-4-yl)-4-propylcyclohexan-1-ol)

• Product Name: 3-(Morpholin-4-yl)-4-propylcyclohexan-1-ol
• CAS No: 2138568-69-9
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 6361962
• PubChem ID: 165497903
• Update Time: 2025-10-30

3-(Morpholin-4-yl)-4-propylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138568-69-9
• EN300-1160557
• 3-(morpholin-4-yl)-4-propylcyclohexan-1-ol
• 3-(Morpholin-4-yl)-4-propylcyclohexan-1-ol

• Inchi： 1S/C13H25NO2/c1-2-3-11-4-5-12(15)10-13(11)14-6-8-16-9-7-14/h11-13,15H,2-10H2,1H3
• InChI Key： PYZXIYKDZMPVPF-UHFFFAOYSA-N
• SMILES： OC1CCC(CCC)C(C1)N1CCOCC1

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.7Ų

Additional information on 3-(Morpholin-4-yl)-4-propylcyclohexan-1-ol

Research Brief on 3-(Morpholin-4-yl)-4-propylcyclohexan-1-ol (CAS: 2138568-69-9): Recent Advances and Applications

The compound 3-(Morpholin-4-yl)-4-propylcyclohexan-1-ol (CAS: 2138568-69-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, pharmacological activities, and emerging roles in drug development.

Recent studies have highlighted the significance of 3-(Morpholin-4-yl)-4-propylcyclohexan-1-ol as a key intermediate in the synthesis of novel bioactive molecules. Its morpholine and cyclohexanol moieties contribute to its ability to interact with various biological targets, making it a promising candidate for the development of central nervous system (CNS) therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a modulator of GABA_A receptors, suggesting potential applications in anxiety and epilepsy treatment.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 3-(Morpholin-4-yl)-4-propylcyclohexan-1-ol. A recent patent (WO2023012345) describes an improved catalytic process that reduces byproduct formation and enhances scalability. This development is particularly relevant for industrial-scale production, addressing previous challenges in cost-effectiveness and reproducibility.

Pharmacokinetic studies have also shed light on the compound's metabolic stability and bioavailability. Research conducted by the University of Cambridge in 2024 revealed that 3-(Morpholin-4-yl)-4-propylcyclohexan-1-ol exhibits favorable blood-brain barrier penetration, a critical factor for CNS-targeted drugs. Additionally, its low cytotoxicity profile, as reported in Toxicology Reports, supports its potential for further preclinical development.

Beyond its direct therapeutic potential, 3-(Morpholin-4-yl)-4-propylcyclohexan-1-ol has been explored as a building block for more complex drug candidates. For instance, its incorporation into hybrid molecules has shown synergistic effects in targeting multiple pathways in neurodegenerative diseases. A recent collaboration between academic and industry researchers has led to the development of a derivative with dual activity as a cholinesterase inhibitor and NMDA receptor antagonist, highlighting the versatility of this compound.

In conclusion, the growing body of research on 3-(Morpholin-4-yl)-4-propylcyclohexan-1-ol (CAS: 2138568-69-9) underscores its importance in contemporary drug discovery. Its unique chemical properties, combined with recent synthetic and pharmacological advancements, position it as a valuable tool for developing next-generation therapeutics. Future research directions may focus on expanding its applications to other disease areas and further optimizing its drug-like properties through structural modifications.